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Compound of Interest

Compound Name:
N-(4-Methoxy-2-

nitrophenyl)acetamide

Cat. No.: B140486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental applications of

N-(4-Methoxy-2-nitrophenyl)acetamide in medicinal chemistry. While direct biological activity

data for this specific compound is limited in publicly available literature, this document

summarizes findings for structurally related nitrophenyl and methoxyphenyl acetamide

derivatives to infer its potential therapeutic applications. Detailed experimental protocols and

conceptual signaling pathways are provided to guide future research.

Overview and Potential Applications
N-(4-Methoxy-2-nitrophenyl)acetamide is a nitro-substituted aromatic acetamide derivative.

[1] Its chemical structure, featuring a methoxy group and a nitro group on the phenyl ring,

makes it a versatile intermediate in organic synthesis for the generation of various heterocyclic

compounds.[1] While comprehensive biological profiling of N-(4-Methoxy-2-
nitrophenyl)acetamide is not extensively reported, studies on analogous compounds suggest

potential applications in the following areas:

Anticancer Activity: Derivatives of nitrophenylacetamide have demonstrated cytotoxic effects

against various cancer cell lines. The presence of the nitro group is often associated with

enhanced anticancer activity.[1]
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Antimicrobial Properties: Research on related acetamide derivatives indicates potential for

broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative

bacteria.[1]

Anti-inflammatory Effects: In vitro studies of similar compounds suggest possible modulation

of inflammatory pathways.[1]

Physicochemical Properties
Property Value Reference

Molecular Formula C₉H₁₀N₂O₄ [1]

Molecular Weight 210.19 g/mol [1]

Physical Form Yellow Solid

Melting Point 117-118 °C

Storage Temperature 0-5 °C

Quantitative Data Summary: Anticancer Activity of
Structurally Related Compounds
Direct IC₅₀ values for N-(4-Methoxy-2-nitrophenyl)acetamide are not readily available in the

reviewed literature. However, the following tables summarize the cytotoxic activity of

structurally similar nitrophenylacetamide and methoxyphenylacetamide derivatives against

various cancer cell lines, providing a basis for hypothesizing the potential efficacy of the target

compound.

Table 1: Cytotoxicity of 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives (IC₅₀ in µM)[1]
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Compound Substitution
PC3 (Prostate
Carcinoma)

MCF-7 (Breast
Carcinoma)

HL-60
(Promyelocytic
Leukemia)

2a o-NO₂ 196 >250 208

2b m-NO₂ 52 191 178

2c p-NO₂ 80 >250 100

2d o-OCH₃ 158 >250 218

2e m-OCH₃ 156 247 206

2f p-OCH₃ 168 >250 243

Imatinib

(Reference)
- 40 79 98

Note: The data suggests that the presence and position of the nitro group can significantly

influence cytotoxic activity.

Experimental Protocols
Synthesis of N-(4-Methoxy-2-nitrophenyl)acetamide[3]
Materials:

4-methoxy-2-nitroaniline (3.36 g, 20 mmol)

Glacial acetic acid (30 ml)

Acetic anhydride (2.46 g, 24 mmol)

Procedure:

Dissolve 4-methoxy-2-nitroaniline in glacial acetic acid.

Add acetic anhydride to the solution.

Stir the reaction mixture continuously at room temperature for 18 hours.
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Dry the mixture under vacuum.

Purify the resulting N-(4-methoxy-2-nitrophenyl)acetamide residue by recrystallization

twice from an aqueous solution.

In Vitro Cytotoxicity Assay (MTS Assay)[1]
This protocol is adapted from studies on related phenylacetamide derivatives and can be used

to evaluate the anticancer activity of N-(4-Methoxy-2-nitrophenyl)acetamide.

Materials:

Cancer cell lines (e.g., PC3, MCF-7, HL-60)

Complete culture medium (e.g., RPMI-1640 with 10% FBS)

N-(4-Methoxy-2-nitrophenyl)acetamide (dissolved in DMSO)

MTS reagent

96-well plates

Procedure:

Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

Prepare serial dilutions of N-(4-Methoxy-2-nitrophenyl)acetamide in complete culture

medium.

Remove the medium from the wells and add 100 µL of the diluted compound solutions.

Include wells with vehicle control (DMSO) and a positive control (e.g., Imatinib).

Incubate the plates for 48-72 hours.

Add MTS reagent to each well and incubate for 1-4 hours until color development.

Measure the absorbance at 490 nm using a microplate reader.
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Calculate the percentage of cell viability relative to the vehicle-treated control and determine

the IC₅₀ value.

Conceptual Signaling Pathways and Mechanisms of
Action
While the precise molecular targets of N-(4-Methoxy-2-nitrophenyl)acetamide are not fully

elucidated, the following diagrams illustrate potential mechanisms of action based on the

behavior of similar compounds.

Proposed General Mechanism of Action
The biological activity of N-(4-Methoxy-2-nitrophenyl)acetamide is likely influenced by its

interaction with cellular oxidants and its potential to undergo reduction of the nitro group to form

reactive intermediates that can induce cellular stress and apoptosis.[1]
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Proposed general mechanism of action.
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Hypothetical Apoptosis Induction Pathway in Cancer
Cells
Based on studies of related nitrophenylacetamide derivatives, N-(4-Methoxy-2-
nitrophenyl)acetamide may induce apoptosis in cancer cells through the modulation of key

apoptotic proteins.
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Apoptosis Induction
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Hypothetical apoptosis induction pathway.
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Experimental Workflow for Evaluating Anticancer
Activity
The following diagram outlines a typical workflow for the initial screening and evaluation of the

anticancer potential of N-(4-Methoxy-2-nitrophenyl)acetamide.

Experimental Workflow
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Mechanism of Action Studies
(e.g., Apoptosis Assays,
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Workflow for anticancer evaluation.

Disclaimer: The information provided in these application notes is intended for research

purposes only. The biological activities and signaling pathways described are based on studies

of structurally related compounds and may not be directly applicable to N-(4-Methoxy-2-
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nitrophenyl)acetamide. Further experimental validation is required to confirm its specific

medicinal chemistry applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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